![molecular formula C18H20N4S2 B5677369 1-(2,3-dihydro-1H-inden-2-yl)-3-[2-(methylthio)ethyl]-5-(1,3-thiazol-4-ylmethyl)-1H-1,2,4-triazole](/img/structure/B5677369.png)
1-(2,3-dihydro-1H-inden-2-yl)-3-[2-(methylthio)ethyl]-5-(1,3-thiazol-4-ylmethyl)-1H-1,2,4-triazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds bearing the 1,2,4-triazole and thiazole rings often involves multi-step chemical reactions that aim to introduce various functional groups, enhancing the compound's biological activity. For instance, the creation of S-substituted derivatives of triazole-thiones signifies a common strategy to incorporate methylthio and other alkyl groups into the molecular scaffold, indicating a versatile approach to modifying the core structure for enhanced properties (Tumosienė et al., 2014).
Molecular Structure Analysis
Molecular structure determination, often through crystallography, sheds light on the configuration and conformation of such compounds. For instance, the analysis of 4-ethyl-3-(4-methyl-1,2,3-thiadiazol-5-yl)-s-triazole-5-thione reveals detailed insights into hydrogen-bonded dimers and intermolecular interactions, which are pivotal for understanding the compound's chemical behavior (Wawrzycka-Gorczyca & Siwek, 2011).
Chemical Reactions and Properties
Chemical reactivity studies of triazole and thiazole derivatives highlight their capacity to undergo various chemical transformations, including cyclization and nucleophilic substitution reactions. These reactions are crucial for synthesizing novel compounds with potential biological activities. For example, the cyclization of thiosemicarbazides to form triazole and thiadiazole derivatives showcases the versatility of these heterocyclic frameworks in producing compounds with varied biological activities (Maliszewska-Guz et al., 2005).
properties
IUPAC Name |
4-[[2-(2,3-dihydro-1H-inden-2-yl)-5-(2-methylsulfanylethyl)-1,2,4-triazol-3-yl]methyl]-1,3-thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4S2/c1-23-7-6-17-20-18(10-15-11-24-12-19-15)22(21-17)16-8-13-4-2-3-5-14(13)9-16/h2-5,11-12,16H,6-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEBBGGLDUBNQLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCCC1=NN(C(=N1)CC2=CSC=N2)C3CC4=CC=CC=C4C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,3-dihydro-1H-inden-2-yl)-3-[2-(methylthio)ethyl]-5-(1,3-thiazol-4-ylmethyl)-1H-1,2,4-triazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.